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Compound Name: CETOLETH-6

Cat. No.: B3285557 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cetoleth-6 is a non-ionic surfactant belonging to the class of ethoxylated fatty alcohols.

Chemically, it is the polyethylene glycol ether of a mixture of cetyl and oleyl alcohols, with the

"6" denoting the average number of repeating ethylene oxide units in the hydrophilic portion of

the molecule.[1][2] Its amphiphilic nature, possessing both a hydrophobic tail derived from the

fatty alcohols and a hydrophilic head from the polyethylene glycol chain, makes it a versatile

ingredient in various applications, including cosmetics, pharmaceuticals, and research.[1] This

technical guide provides an in-depth overview of the core physicochemical properties of

Cetoleth-6, complete with experimental protocols and structured data for easy reference.

Physicochemical Properties of CETOLETH-6
The functional characteristics of Cetoleth-6 are dictated by its physicochemical properties.

These properties determine its behavior in different formulations and its efficacy as an

emulsifier, solubilizer, and wetting agent.

Quantitative Data Summary
The following table summarizes the key quantitative physicochemical properties of Cetoleth-6,

compiled from various technical sources.
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Property Value Units Notes

Appearance Waxy solid -
At room temperature

(20-25°C).[1][3]

Color
White to yellowish-

white
- [3]

Solubility

Sparingly soluble in

water, soluble in

ethanol and

methylene chloride.

-
Forms emulsions in

water.[1][3]

Hydrophile-Lipophile

Balance (HLB)
~10-12 -

This value indicates

its suitability for oil-in-

water (O/W)

emulsions.[1]

Molecular Weight

(Approximate)
~599 g/mol [1]

Melting Point -67 to +18 °C [1]

Boiling Point > 369 °C [1]

Hydroxyl Value 100 - 134 mg KOH/g [3]

Acid Value ≤ 1.0 mg KOH/g [3]

Saponification Value ≤ 3.0 mg KOH/g [3]

Experimental Protocols
This section details the methodologies for determining key physicochemical properties of

Cetoleth-6. These protocols are based on established methods for non-ionic surfactants.

Determination of Hydrophile-Lipophile Balance (HLB)
Value
The HLB value is a crucial parameter that indicates the emulsifying properties of a surfactant.

For a non-ionic surfactant like Cetoleth-6, the Griffin's method is widely used.
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Principle: Griffin's method calculates the HLB based on the molecular weight of the hydrophilic

portion (the polyethylene oxide chain) relative to the total molecular weight of the molecule.

Equation: HLB = 20 * (Mh / M)

Where:

Mh is the molecular mass of the hydrophilic portion of the molecule.

M is the molecular mass of the whole molecule.

Procedure:

Determine the average molecular weight of the hydrophobic lipophilic portion (cetyl and oleyl

alcohol).

Calculate the molecular weight of the hydrophilic portion (the six ethylene oxide units). The

molecular weight of one ethylene oxide unit (C₂H₄O) is approximately 44.05 g/mol .

Calculate the total molecular weight of Cetoleth-6.

Apply the Griffin's formula to calculate the HLB value.

An alternative experimental method involves determining the "water number," which is the

amount of water required to produce turbidity in a solution of the surfactant in a specific

solvent. This can then be correlated to the HLB value.

Measurement of Surface Tension and Determination of
Critical Micelle Concentration (CMC)
Surface tension measurement is fundamental to characterizing the activity of a surfactant at an

interface. The Critical Micelle Concentration (CMC) is the concentration at which surfactant

molecules begin to form micelles in the bulk solution, and it is a key indicator of surfactant

efficiency.

Principle: The surface tension of a liquid is measured as the force per unit length. For

surfactant solutions, the surface tension decreases with increasing concentration until the CMC
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is reached, after which it remains relatively constant. The CMC is determined by plotting

surface tension against the logarithm of the surfactant concentration.

Apparatus:

Tensiometer (Wilhelmy plate or Du Noüy ring method)

Precision balance

Glassware

Magnetic stirrer and stir bars

Procedure (Wilhelmy Plate Method):

Prepare a stock solution of Cetoleth-6 in deionized water.

Prepare a series of dilutions of the stock solution to cover a wide range of concentrations.

Calibrate the tensiometer according to the manufacturer's instructions.

Measure the surface tension of each dilution, starting from the most dilute solution.

Ensure the Wilhelmy plate is clean and properly wetted.

Allow the system to equilibrate before taking a reading.

Plot the surface tension (γ) versus the logarithm of the concentration (log C).

Determine the CMC from the intersection of the two linear portions of the plot.

Viscosity Measurement
The viscosity of Cetoleth-6 solutions can be important for formulation development, particularly

for creams and lotions.

Principle: A rotational viscometer measures the torque required to rotate a spindle in a fluid at a

constant speed. The viscosity is then calculated from the torque, the speed of the spindle, and

the geometry of the spindle.
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Apparatus:

Rotational viscometer with appropriate spindles

Temperature-controlled water bath

Beakers

Procedure:

Prepare solutions of Cetoleth-6 at various concentrations in the desired solvent.

Equilibrate the sample to the desired temperature in the water bath.

Select an appropriate spindle and rotational speed based on the expected viscosity of the

sample.

Immerse the spindle into the sample up to the marked level.

Start the viscometer and allow the reading to stabilize.

Record the viscosity reading. Repeat the measurement at different rotational speeds to

assess for any shear-thinning or shear-thickening behavior.

Visualizations
Experimental Workflow for CMC Determination
The following diagram illustrates the experimental workflow for determining the Critical Micelle

Concentration (CMC) of Cetoleth-6 using the surface tension method.

Sample Preparation Surface Tension Measurement Data Analysis

Prepare Stock Solution
of Cetoleth-6 Create Serial Dilutions

Dilute Measure Surface Tension
(Tensiometer)

Record Surface Tension
vs. Concentration

Plot Surface Tension
vs. log(Concentration)

Determine CMC at
Inflection Point CMC ValueResult
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Click to download full resolution via product page

Caption: Workflow for determining the Critical Micelle Concentration (CMC).

This comprehensive guide provides a foundational understanding of the physicochemical

properties of Cetoleth-6 for professionals in research and development. The provided data and

experimental protocols serve as a valuable resource for formulation, quality control, and further

investigation of this versatile non-ionic surfactant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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